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molecular formula C9H8OS2 B1215939 Di(3-thienyl)methanol CAS No. 31936-92-2

Di(3-thienyl)methanol

Cat. No. B1215939
CAS RN: 31936-92-2
M. Wt: 196.3 g/mol
InChI Key: USUFQQNJNBFWNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05554620

Procedure details

To 100 mL of THF cooled to -78° C. under nitrogen was added 2.5M n-butyllithium (36 mL), and 14.67 g (0.09 mol) of 3-bromothiophene was added and the resulting mixture was stirred for 30 min. To the above mixture was added 3-thiophenecarboxaldehyde (10 g, 0.089 mol) in 10 mL of THF and the mixture was stirred, allowing it to reach room temperature. Saturated ammonium chloride solution was added to the reaction mixture, the aqueous layer was extracted with ether, and the combined organic layer was concentrated in vacuo to yield 17.26 g (98.9%) of 1,1-di(3-thienyl)methanol, as an oil.
Name
n-butyllithium
Quantity
36 mL
Type
reactant
Reaction Step One
Name
3-bromothiophene
Quantity
14.67 g
Type
reactant
Reaction Step One
Name
3-thiophenecarboxaldehyde
Quantity
10 g
Type
reactant
Reaction Step Two
Name
THF
Quantity
10 mL
Type
solvent
Reaction Step Two
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
THF
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
1,1-di(3-thienyl)methanol
Yield
98.9%

Identifiers

REACTION_CXSMILES
C([Li])CCC.Br[C:7]1[CH:11]=[CH:10][S:9][CH:8]=1.[S:12]1[CH:16]=[CH:15][C:14]([CH:17]=[O:18])=[CH:13]1.[Cl-].[NH4+]>C1COCC1>[S:9]1[CH:10]=[CH:11][C:7]([CH:17]([C:14]2[CH:15]=[CH:16][S:12][CH:13]=2)[OH:18])=[CH:8]1 |f:3.4|

Inputs

Step One
Name
n-butyllithium
Quantity
36 mL
Type
reactant
Smiles
C(CCC)[Li]
Name
3-bromothiophene
Quantity
14.67 g
Type
reactant
Smiles
BrC1=CSC=C1
Step Two
Name
3-thiophenecarboxaldehyde
Quantity
10 g
Type
reactant
Smiles
S1C=C(C=C1)C=O
Name
THF
Quantity
10 mL
Type
solvent
Smiles
C1CCOC1
Step Three
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]
Step Four
Name
THF
Quantity
100 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Stirring
Type
CUSTOM
Details
the resulting mixture was stirred for 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added
STIRRING
Type
STIRRING
Details
the mixture was stirred
CUSTOM
Type
CUSTOM
Details
to reach room temperature
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with ether
CONCENTRATION
Type
CONCENTRATION
Details
the combined organic layer was concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 30 min
Name
1,1-di(3-thienyl)methanol
Type
product
Smiles
S1C=C(C=C1)C(O)C1=CSC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 17.26 g
YIELD: PERCENTYIELD 98.9%
YIELD: CALCULATEDPERCENTYIELD 98.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.